5-(1,2-dithiolan-3-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)pentanamide

• IUPAC Name: 5-(dithiolan-3-yl)-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pentanamide
• InChI: InChI=1S/C19H27F3N4OS2/c1-13-23-16(19(20,21)22)12-17(24-13)26-9-6-14(7-10-26)25-18(27)5-3-2-4-15-8-11-28-29-15/h12,14-15H,2-11H2,1H3,(H,25,27)
• InChI Key: UUFDYOHXLIRQNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)CCCCC3CCSS3)C(F)(F)F
• Molecular Formula: C19H27F3N4OS2
• Molecular Weight: 448.6 g/mol

Description

5-(1,2-dithiolan-3-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)pentanamide is a useful research compound. Its molecular formula is C19H27F3N4OS2 and its molecular weight is 448.57. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

Studies involving piperidine derivatives have explored their adsorption and corrosion inhibition properties, particularly on the corrosion of iron. Quantum chemical calculations and molecular dynamics simulations have been performed to investigate these properties, offering insights into the global reactivity parameters such as energy gap, chemical hardness, and electrophilicity. This research contributes to our understanding of how similar compounds might interact with metal surfaces, potentially informing the development of new materials or corrosion inhibitors (Kaya et al., 2016).

Synthesis and Evaluation for Anti-inflammatory and Analgesic Activities

Pyrimidine derivatives have been synthesized and evaluated for their potential anti-inflammatory and analgesic activities. Such studies are crucial for identifying novel compounds that could lead to the development of new therapeutic agents. The evaluation of these activities against standard drugs provides a comparative analysis to understand the efficacy and potential of the synthesized compounds for further pharmacological applications (Sondhi et al., 2007).

Antimicrobial Activity of Pyrimidine Derivatives

Research into pyrimidine derivatives has also extended to their antimicrobial properties. Synthesizing and testing these compounds against various microbial strains can lead to the discovery of new antimicrobial agents. This line of research is particularly relevant given the growing concern over antibiotic resistance and the need for new antimicrobial compounds (Abdel-rahman et al., 2002).

Antineoplastic Properties and Metabolism

The antineoplastic properties of compounds related to the provided chemical structure, such as flumatinib, have been explored in the context of chronic myelogenous leukemia (CML). Understanding the metabolism of these compounds in human patients is crucial for assessing their efficacy and safety profile, which is vital for the development of new cancer therapies (Gong et al., 2010).